Cas no 603142-90-1 (2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)-)

• Product Name: 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)-
• CAS No: 603142-90-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD25541973
• CID: 4457940
• PubChem ID: 11321109
• Update Time: 2025-10-28

2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)-
• (S)-4-(2-HYDROXY-2-METHYLPROPYL)OXAZOLIDIN-2-ONE
• MSMRBAAKNCMHAE-YFKPBYRVSA-N
• SCHEMBL2155119
• 603142-90-1
• (4S)-4-(2-hydroxy-2-methylpropyl)-1,3-oxazolidin-2-one

• MDL： MFCD25541973
• Inchi： 1S/C7H13NO3/c1-7(2,10)3-5-4-11-6(9)8-5/h5,10H,3-4H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： MSMRBAAKNCMHAE-YFKPBYRVSA-N
• SMILES： O1C(N[C@H](C1)CC(C)(C)O)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6Ų

2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- Security Information

• Storage Condition：(BD280418)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)-

Exploring the Unique Properties and Applications of 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- (CAS No. 603142-90-1)

The compound 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- (CAS No. 603142-90-1) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an oxazolidinone core with a hydroxy-2-methylpropyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and asymmetric synthesis.

One of the most notable features of 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- is its stereochemistry. The (4S) configuration plays a crucial role in its reactivity and interaction with biological targets. This aspect is particularly relevant in the context of modern drug design, where chirality often determines a molecule's efficacy and safety profile. Recent trends in pharmaceutical research emphasize the importance of enantiomerically pure compounds, making CAS No. 603142-90-1 a compound of significant interest.

The oxazolidinone moiety present in this compound is known for its versatility in organic synthesis. It serves as an excellent chiral auxiliary, enabling the formation of stereoselective bonds in complex molecular architectures. This property aligns with current industry demands for more efficient and selective synthetic methodologies, especially in the production of active pharmaceutical ingredients (APIs). The hydroxy-2-methylpropyl group further enhances the molecule's functionality, offering additional sites for chemical modification.

In the pharmaceutical sector, 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- has shown promise as a building block for various therapeutic agents. Its structural features make it particularly suitable for the development of antimicrobial and anti-inflammatory compounds. With the global healthcare industry facing challenges such as antibiotic resistance, researchers are exploring novel oxazolidinone derivatives as potential solutions, placing CAS No. 603142-90-1 in a strategically important position.

From a synthetic chemistry perspective, the compound offers several advantages. Its relatively stable nature under various reaction conditions makes it a practical choice for multi-step syntheses. The presence of both the oxazolidinone ring and the hydroxy functionality allows for diverse transformations, meeting the growing need for structurally complex intermediates in modern drug discovery programs.

The market for chiral intermediates like 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- has been expanding steadily, driven by the pharmaceutical industry's focus on enantiomerically pure drugs. Regulatory agencies worldwide increasingly require thorough characterization of stereoisomers in drug submissions, creating greater demand for well-defined chiral building blocks. This trend suggests continued interest in CAS No. 603142-90-1 and related compounds.

Quality control aspects of 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- are crucial for its successful application. Analytical methods such as chiral HPLC and NMR spectroscopy are typically employed to verify the compound's purity and stereochemical integrity. These quality assurance measures align with current Good Manufacturing Practice (cGMP) requirements, making the compound suitable for use in regulated environments.

Environmental considerations in the production and use of CAS No. 603142-90-1 have become increasingly important. The chemical industry's shift toward greener processes has led to the development of more sustainable synthetic routes for oxazolidinone derivatives. This evolution reflects broader societal concerns about environmental impact and sustainability in chemical manufacturing.

Future research directions for 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- may explore its potential in emerging therapeutic areas or as a component in advanced material science applications. The compound's unique combination of structural features positions it as a versatile platform for innovation across multiple scientific disciplines.

For researchers and manufacturers working with CAS No. 603142-90-1, proper handling and storage procedures are essential to maintain the compound's stability and performance characteristics. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical to ensure safety and preserve its quality.

The intellectual property landscape surrounding 2-OXAZOLIDINONE, 4-(2-HYDROXY-2-METHYLPROPYL)-, (4S)- and related compounds continues to evolve. Companies active in this space should monitor patent developments to navigate the competitive environment effectively and identify potential opportunities for innovation.

As the scientific community's understanding of oxazolidinone chemistry deepens, CAS No. 603142-90-1 is likely to find new applications beyond its current uses. The compound's structural features and synthetic versatility make it a valuable asset in the toolkit of medicinal chemists and synthetic organic chemists alike.